Cas no 1280957-12-1 (5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide
• CAS No: 1280957-12-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5397557
• Update Time: 2025-05-22

5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-(2-thiophen-3-ylethyl)-1,2-oxazole-3-carboxamide
• 5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H14N2O2S/c16-13(14-5-3-9-4-6-18-8-9)11-7-12(17-15-11)10-1-2-10/h4,6-8,10H,1-3,5H2,(H,14,16)
• InChI Key： IJLOOWOMCWGESJ-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC(C(NCCC2C=CSC=2)=O)=N1

Additional information on 5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide

5-Cyclopropyl-N-[2-(Thiophen-3-Yl)Ethyl]-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1280957-12-1, known as 5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of the 1,2-oxazole class, which is a five-membered heterocyclic compound with one oxygen and one nitrogen atom in its ring structure. The presence of a cyclopropyl group and a thiophene moiety further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of heterocyclic compounds like 1,2-oxazoles in drug discovery. These compounds are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The 5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide structure incorporates a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur. Thiophene derivatives are well-documented for their role in modulating cellular processes due to their electron-withdrawing properties and ability to form stable π-interactions with biomolecules.

The synthesis of 5-cyclopropyl-N-[2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide involves a multi-step process that typically begins with the preparation of the oxazole ring system. This is followed by the introduction of the cyclopropyl and thiophene substituents through various coupling reactions. The final step involves amide bond formation to complete the molecule's structure. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential therapeutic applications.

In terms of pharmacological activity, 5-cyclopropyl-N-[2-(thiophen-3-yethyl]-1,2-Oxazole derivatives have shown promising results in preclinical models. For instance, recent studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, it has been found to possess antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The incorporation of a cyclopropyl group into the molecule introduces unique steric and electronic effects that can influence its bioavailability and target binding affinity. Cyclopropane rings are known for their strained geometry, which can enhance molecular rigidity and improve drug-like properties such as lipophilicity. This makes 5-cyclopropyl-N-[2-(thiophen--yethyl]-1,Oxazol derivatives attractive candidates for drug development programs targeting specific biological pathways.

Moreover, the presence of a thiophene moiety in 5-cyclopropyl-N-[...carboxamide confers additional functional versatility. Thiophene rings are capable of participating in hydrogen bonding interactions and can act as π-electron donors or acceptors depending on their substitution pattern. These properties make them valuable components in medicinal chemistry for tuning compound activity and selectivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 5-cyclopropyl-N-[...carboxamide. These studies have provided insights into how the molecule interacts with various biological targets at the atomic level. For example, molecular dynamics simulations have revealed that the compound exhibits favorable binding affinities towards certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating neurotransmitter systems.

In conclusion, 5-cyclopropyl-N-[...carboxamide (CAS No. 1280957-) represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. Its unique combination of functional groups offers a rich platform for exploring new chemical space and advancing drug discovery efforts across multiple therapeutic areas.